Cas no 1487347-49-8 (rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one)

Technical Introduction: rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one is a chiral heterocyclic compound featuring a fused pyrrolo-oxazine scaffold. Its stereochemically defined structure (4aS,7aR) makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research, particularly for the development of bioactive molecules. The rigid bicyclic framework and embedded lactam functionality enhance its utility as a building block for complex molecular architectures. This compound’s stability and synthetic versatility are advantageous for applications in medicinal chemistry, including the design of enzyme inhibitors or receptor modulators. High purity and well-characterized stereochemistry ensure reproducibility in research settings.

rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one structure

1487347-49-8 structure

Product Name:rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one

CAS No:1487347-49-8

MF:C₇H₁₂N₂O₂

MW:156.182381629944

MDL:MFCD26131686

CID:5170663

Update Time:2026-03-04

rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one
- MDL： MFCD26131686
- Inchi： 1S/C7H12N2O2/c1-9-5-2-8-3-6(5)11-4-7(9)10/h5-6,8H,2-4H2,1H3/t5-,6+/m1/s1
- InChI Key： MUHXQUJVFLXNDX-RITPCOANSA-N
- SMILES： O1CC(=O)N(C)[C@]2([H])CNC[C@]12[H]

rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB472679-250 mg	rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one	1487347-49-8		250MG	€456.00	2023-07-18
abcr	AB472679-250mg	rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one; .	1487347-49-8		250mg	€456.00	2025-02-14

rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one Related Literature

1. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

Additional information on rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one

Rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one: A Comprehensive Overview

The compoundrac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one, identified by the CAS numberCAS No. 1487347-49-8, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of hexahydropyrrol o[3,4-b][1,4]oxazines, which are known for their unique bicyclic structure and potential bioactivity. Recent studies have highlighted its promising applications in drug discovery and development.

Thechemical structure ofrac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one consists of a fused bicyclic system with a pyrrole ring and an oxazine ring. The presence of a methyl group at the 4-position adds to its structural complexity and may influence its pharmacokinetic properties. This compound's stereochemistry is defined by the (S) configuration at the 4a position and the (R) configuration at the 7a position, which are critical for its biological activity.

Recent research has focused on the synthesis and characterization ofCAS No. 1487347-49-8. Scientists have developed efficient methods to synthesize this compound using a combination of ring-closing metathesis and stereoselective oxidation techniques. These advancements have not only improved the yield but also provided deeper insights into the stereochemical control required for its preparation.

In terms of pharmacology,rac-(4aS,7aR)-4-Methylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one has shown potential as a modulator of various cellular pathways. Preclinical studies suggest that it may act as an antagonist or agonist depending on the target receptor. Its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders. However, further investigations are needed to fully understand its mechanism of action and safety profile.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have revealed thatCAS No. 1487347-50-9 (related compounds) can bind to specific protein targets with high affinity. This insight is invaluable for designing more potent analogs with improved therapeutic efficacy.

In conclusion,rac-(R,S)-Hexahydropyrrolo[b]oxazine derivative represents a promising lead compound in drug discovery. Its unique structure and potential bioactivity make it a subject of ongoing research. As advancements in synthetic methods and biological testing continue to unfold,CAS No. 1500000-X-X-X-related compounds will likely play a pivotal role in developing novel therapeutics.